Cas no 2172038-36-5 (1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol)

• Product Name: 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol
• CAS No: 2172038-36-5
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 5566704
• PubChem ID: 165593798
• Update Time: 2025-10-18

1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172038-36-5
• 1-(1-amino-4,4-difluorocyclohexyl)cyclopentan-1-ol
• EN300-1642730
• 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol

• Inchi： 1S/C11H19F2NO/c12-11(13)7-5-9(14,6-8-11)10(15)3-1-2-4-10/h15H,1-8,14H2
• InChI Key： XMDKNAYCEPQGGX-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CCCC1)O)N)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol

Comprehensive Overview of 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol (CAS No. 2172038-36-5)

In the realm of organic chemistry and pharmaceutical research, 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol (CAS No. 2172038-36-5) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorocyclohexyl and cyclopentanol moieties, offers a versatile scaffold for drug discovery and material science applications. Its structural features, including the amino group and fluorine substitution, make it a promising candidate for modulating biological activity and improving metabolic stability in medicinal chemistry.

The growing demand for fluorinated compounds in modern therapeutics has propelled research into molecules like 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol. Fluorination is a key strategy in drug design, as it enhances bioavailability, binding affinity, and resistance to enzymatic degradation. Researchers are particularly intrigued by the compound's potential in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in oncology and neurology. The presence of both amino and hydroxyl groups further expands its utility in prodrug development and bioconjugation.

From a synthetic perspective, CAS No. 2172038-36-5 exemplifies advancements in stereoselective synthesis and fluorination techniques. Recent publications highlight innovative routes to access this scaffold, such as asymmetric hydrogenation and transition-metal-catalyzed C-F bond formation. These methods align with the pharmaceutical industry's push toward greener chemistry and atom economy. The compound's chiral centers also make it a valuable intermediate for enantioselective transformations, a critical consideration for FDA-approved drugs.

Beyond pharmaceuticals, 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol has garnered attention in agrochemical research. Fluorinated cyclohexyl derivatives are increasingly explored for their herbicidal and fungicidal properties, addressing global challenges in sustainable agriculture. Its polar functional groups enable favorable interactions with biological targets while maintaining environmental compatibility—a balance highly sought after in crop protection agents.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These tools confirm the regiochemistry of fluorine substitution and the conformational stability of the cyclohexyl ring, which are crucial for structure-activity relationship (SAR) studies. Computational modeling, including density functional theory (DFT) calculations, further predicts its physicochemical properties and binding modes.

As the scientific community prioritizes fragment-based drug discovery (FBDD), 1-(1-Amino-4,4-difluorocyclohexyl)cyclopentan-1-ol serves as an ideal molecular fragment due to its moderate size and high ligand efficiency. Its incorporation into libraries for high-throughput screening (HTS) could accelerate the identification of novel therapeutics for diseases like Alzheimer's and diabetes, which dominate current healthcare discussions.

In summary, CAS No. 2172038-36-5 represents a convergence of synthetic innovation and biomedical potential. Its multifaceted applications—from small-molecule drugs to agrochemicals—underscore the importance of fluorinated building blocks in addressing 21st-century scientific challenges. Ongoing research will likely uncover new dimensions of its utility, solidifying its role in next-generation chemical solutions.